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Compound of Interest

Compound Name: 4-Vinylcyclohexene

Cat. No.: B086511

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment.
This guide provides essential, step-by-step procedures for the proper disposal of 4-
Vinylcyclohexene, a flammable and hazardous compound. Adherence to these protocols is
critical for minimizing environmental impact and safeguarding personnel.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 4-Vinylcyclohexene with
the appropriate safety measures in a well-ventilated area, preferably within a chemical fume
hood.[1][2] The vapor can form explosive mixtures with air, and the substance may form
explosive peroxides.[3] Therefore, all sources of ignition, such as open flames, sparks, and hot
surfaces, must be eliminated from the storage and handling areas.[3][4][5]

Personal Protective Equipment (PPE): Proper PPE is mandatory when handling 4-
Vinylcyclohexene. This includes:

o Eye Protection: Safety glasses with side-shields or goggles are essential.[6] For operations
with a higher risk of splashing, a face shield should also be worn.

e Hand Protection: Wear protective gloves resistant to chemicals. Consult the glove
manufacturer's specifications to ensure compatibility.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b086511?utm_src=pdf-interest
https://www.benchchem.com/product/b086511?utm_src=pdf-body
https://www.benchchem.com/product/b086511?utm_src=pdf-body
https://www.benchchem.com/product/b086511?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-Vinylcyclohexene-dioxide.pdf
https://file.medchemexpress.com/batch_PDF/HY-106591A/4-Vinylcyclohexene-dioxide-SDS-MedChemExpress.pdf
https://www.inchem.org/documents/icsc/icsc/eics1177.htm
https://www.inchem.org/documents/icsc/icsc/eics1177.htm
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10163570&lang=EN
https://www.echemi.com/sds/4-vinyl-1-cyclohexene-pd20150901147.html
https://www.benchchem.com/product/b086511?utm_src=pdf-body
https://www.benchchem.com/product/b086511?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1436194185_4-VINYL-1-CYCLOHEXENECASNO100-40-3MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Skin Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1]3]

» Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with organic vapor cartridges is required.[7]

Spill Management and Emergency Procedures

In the event of a spill, immediate action is necessary to contain the substance and prevent its
spread.

Small Spills:

e Remove Ignition Sources: Immediately eliminate all potential sources of ignition from the
area.[8]

o Ventilate the Area: Ensure adequate ventilation to disperse flammable vapors.

e Absorb the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to
soak up the spilled liquid.[3][8] Do not use combustible materials like paper towels without
appropriate precautions.

o Collect and Containerize: Carefully collect the absorbent material and place it into a
sealable, properly labeled container for hazardous waste disposal.[1][3]

o Decontaminate the Area: Clean the spill area with a suitable solvent, followed by washing
with soap and water.[8]

Large Spills: For large spills, evacuate the area immediately and contact your institution's
environmental health and safety (EHS) department or emergency response team.

Quantitative Data Summary
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Property Value Source
UN Number UN1993 [419]
Hazard Class 3 (Flammable Liquid) [41[6]
Packing Group I [41[6]
Flash Point 107.22°C [2]
Boiling Point 230-232 °C at 760 mmHg [2]
Melting Point -55 °C [2]
Relative Density 1.0986 g/cm3 [2]

Step-by-Step Disposal Protocol

The proper disposal of 4-Vinylcyclohexene is critical and must be conducted in accordance
with local, state, and federal regulations. Never dispose of this chemical down the drain or in
regular trash.[9][10]

o Waste Collection:

o Collect all waste 4-Vinylcyclohexene, including contaminated materials and residues, in a
designated, compatible, and properly sealed hazardous waste container.[1][4] The
container should be clearly labeled as "Hazardous Waste: 4-Vinylcyclohexene,
Flammable Liquid."

o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area designated for flammable
liquid waste.[1][5]

o The storage area should be away from heat, sparks, and open flames.[4]
o Ensure the container is tightly closed to prevent the escape of vapors.[1]

o Arrange for Professional Disposal:
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o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for the collection and disposal of the waste.[6]

o The primary method for the disposal of 4-Vinylcyclohexene is through incineration in a
chemical incinerator equipped with an afterburner and scrubber.[6]

Disposal Workflow Diagram
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4-Vinylcyclohexene Disposal Workflow

1. Collect Waste in a
Labeled, Sealed Container

2. Store in a Cool, Ventilated,
Flammable-Safe Area

3. Contact Environmental Health

& Safety (EHS) or Licensed
Waste Disposal Company

4. Professional Transport to
Disposal Facility

5. Incineration at a
Licensed Facility
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Caption: A workflow diagram illustrating the key steps for the proper disposal of 4-
Vinylcyclohexene.

By following these detailed procedures, laboratory professionals can ensure the safe and
compliant disposal of 4-Vinylcyclohexene, contributing to a safer working environment and
responsible chemical waste management. Always refer to your institution's specific safety
protocols and the chemical's Safety Data Sheet (SDS) for the most comprehensive guidance.

[11[21[4][5]16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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